3-[(1-Aminobutan-2-yl)oxy]propan-1-ol

• Molecular Formula: C7H17NO2
• Molecular Weight: 147.22 g/mol
• SMILES: CCC(CN)OCCCO
• InChI: InChI=1S/C7H17NO2/c1-2-7(6-8)10-5-3-4-9/h7,9H,2-6,8H2,1H3
• InChIKey: NNGHTHNRQDNQTI-UHFFFAOYSA-N

3-[(1-Aminobutan-2-yl)oxy]propan-1-ol: Physicochemical and Safety Profile

3-[(1-Aminobutan-2-yl)oxy]propan-1-ol (CAS 1248807-38-6) is a bifunctional C₇H₁₇NO₂ amino–ether–alcohol building block bearing a primary amine on a butan-2-yl scaffold linked via ether to a propan-1-ol tail . Its computed logP of −0.36 and two hydrogen-bond donors distinguish it from regioisomeric C₇H₁₇NO₂ analogs . Classified as harmful if swallowed (H302) and a skin/eye/respiratory irritant (H315, H319, H335), the compound requires sealed dry storage at 2–8 °C .

Hydrophilic Profile

Computed logP −0.36 supports polar site and aqueous solubility studies

Regiospecific Scaffold

Defined amine-on-secondary-carbon connectivity for selective derivatisation

Safety Documentation

Reported GHS classification (H302/H315/H319/H335) aids handling risk assessment

Why C₇H₁₇NO₂ Isomers Cannot Replace This Compound

C₇H₁₇NO₂ amino–ether–alcohols are not interchangeable because even subtle regioisomeric shifts in the amine and hydroxyl positions produce large differences in lipophilicity, hydrogen-bonding capacity, and toxicological classification. 3-[(1-Aminobutan-2-yl)oxy]propan-1-ol exhibits a computed logP roughly 1.2 units lower than its regioisomer 1-amino-3-butoxypropan-2-ol , altering its partitioning behaviour, solubility profile, and passive membrane permeability [1]. Additionally, the target compound carries a harmonised GHS acute toxicity warning (H302) that may not apply to all positional isomers, directly impacting handling protocols and procurement risk assessments .

Lipophilicity shift

C₇H₁₇NO₂ regioisomers can exhibit logP differences exceeding one unit, altering partitioning and passive permeability; direct substitution may produce erroneous assay outcomes.

Hazard classification may not transfer

GHS acute toxicity warnings (H302) are documented for this compound but may be absent for other isomers; assuming comparable safety profiles introduces procurement risk.

Amine steric accessibility

The primary amine on a secondary carbon provides a sterically hindered nucleophilic centre that differs from primary-carbon amines; isomer substitution can shift reaction kinetics and product distribution.

• [1] Waring, M. J. (2010). Lipophilicity in drug discovery. Expert Opinion on Drug Discovery, 5(3), 235–248. (Guiding principle: a ΔlogP of ~1 unit can alter permeability by approximately one log unit.) View Source

Quantitative Differentiation from Closest C₇H₁₇NO₂ Analogs

Computed logP: Hydrophilicity Shift vs. Regioisomer

The target compound's computed logP is −0.36 , whereas the regioisomer 1-amino-3-butoxypropan-2-ol gives a computed logP of +0.82 . The 1.18-unit shift toward greater hydrophilicity implies significantly different LogD₇.₄ and aqueous solubility, which are critical for any application where passive diffusion or phase partitioning governs performance [1].

Computed logP

Cross-study comparable

Target −0.36 vs. +0.82 (Δ −1.18)

Substantially more hydrophilic; substitution would alter partitioning

In silico; no experimental logP reported

Evidence Dimension	Computed octanol–water partition coefficient (logP)
Target Compound Data	−0.36 (fluorochem.co.uk computed value)
Comparator Or Baseline	1-Amino-3-butoxypropan-2-ol: logP = +0.82 (chemsrc.com computed value)
Quantified Difference	ΔlogP ≈ −1.18 (target is substantially more hydrophilic)
Conditions	In silico prediction; no experimental logP reported for either compound

Why This Matters

A logP difference exceeding one unit typically translates to a ~10‑fold difference in permeability or partitioning behaviour, so substituting the comparator would give erroneous results in any assay where hydrophobicity is a determinant [1].

• [1] Waring, M. J. (2010). Lipophilicity in drug discovery. Expert Opinion on Drug Discovery, 5(3), 235–248. (ΔlogP of ~1 unit ≈ one log unit permeability change.) View Source

Polar Surface Area Comparison with Regioisomer

The target compound has a computed topological polar surface area (TPSA) of 55.48 Ų, which is identical to the value reported for the regioisomer 1-amino-3-butoxypropan-2-ol . Both compounds share the same molecular formula and functional groups (one primary amine, one alcohol, one ether), leading to identical H‑bond donor/acceptor counts (2 donors, 3 acceptors) . Consequently, PSA does not differentiate these isomers; differentiation must rely on logP, steric accessibility, and safety data.

TPSA

Cross-study comparable

55.48 Ų (identical to comparator)

Bulk polarity descriptors do not differentiate isomers

Computational data; differentiation requires logP and safety

Evidence Dimension	Topological polar surface area (TPSA)
Target Compound Data	55.48 Ų (identical functional group count: 2 HBD, 3 HBA)
Comparator Or Baseline	1-Amino-3-butoxypropan-2-ol: TPSA = 55.48 Ų
Quantified Difference	ΔTPSA = 0 Ų
Conditions	In silico TPSA calculation; same molecular formula C₇H₁₇NO₂

Why This Matters

Identical PSA means the two isomers cannot be distinguished by bulk polarity descriptors; procurement decisions must therefore be driven by the logP and safety differentiation documented in Evidence Items 1, 4, and 5.

Hydrogen-Bond Donor/Acceptor Profile vs. Analogs

3-[(1-Aminobutan-2-yl)oxy]propan-1-ol contains exactly two H‑bond donors (one –NH₂, one –OH) and three H‑bond acceptors (one –O– , one –OH, one –NH₂) . The regioisomer 3-[(1-aminopropan-2-yl)oxy]butan-2-ol (CAS 1690675-71-8) possesses the same donor/acceptor counts , meaning H‑bond stoichiometry is conserved across the isomer series. The diol analog 3-[(1-aminobutan-2-yl)oxy]propane-1,2-diol (C₇H₁₇NO₃) adds an extra –OH donor, increasing HBD count to 3 and raising molecular weight to 163.2 Da , which elevates polarity and potentially alters crystallinity and hygroscopicity.

H‑Bond Profile

Class-level inference

HBD 2, HBA 3 (identical among C₇H₁₇NO₂ isomers; diol analog adds one donor)

H-bond counts conserved; diol analog introduces polarity shift

Supplier-derived SMILES enumeration

Evidence Dimension	Hydrogen-bond donor and acceptor counts
Target Compound Data	HBD = 2, HBA = 3; MW = 147.22 Da
Comparator Or Baseline	3-[(1-Aminopropan-2-yl)oxy]butan-2-ol: HBD = 2, HBA = 3, MW = 147.22 Da; 3-[(1-Aminobutan-2-yl)oxy]propane-1,2-diol: HBD = 3, HBA = 4, MW = 163.22 Da
Quantified Difference	HBD/HBA identical to C₇H₁₇NO₂ isomers; one fewer HBD relative to the diol analog
Conditions	Functional group enumeration based on SMILES and vendor datasheets

Why This Matters

While H‑bond counts alone do not separate the C₇H₁₇NO₂ isomers, the data confirm that any supplier offering the diol analog as a replacement introduces an additional H‑bond donor that will change solubility, melting point, and formulation behaviour.

Regiochemical and Steric Differentiation

In 3-[(1-aminobutan-2-yl)oxy]propan-1-ol the primary amine is attached to a secondary carbon of the butan-2-yl scaffold, while the hydroxyl is terminal on the propan-1-ol chain . By contrast, 1-amino-3-butoxypropan-2-ol places the amine on a primary carbon and the hydroxyl on a secondary carbon , and 3-[(1-aminopropan-2-yl)oxy]butan-2-ol positions the hydroxyl vicinal to the ether on a butan-2-ol backbone . These positional differences alter the steric environment around the nucleophilic amine and the electrophilic hydroxyl, directly affecting reaction kinetics in amide coupling, reductive amination, or Mitsunobu chemistry. No published head‑to‑head kinetic data exist; therefore this is a class‑level structural inference.

Regiochemistry

Supporting evidence

Amine on secondary carbon; hydroxyl terminal propyl

Steric environment affects derivatisation order and reactivity

No kinetic comparison data located

Evidence Dimension	Regiochemistry of amine and hydroxyl groups
Target Compound Data	Primary amine on secondary carbon (butan-2-yl); primary hydroxyl terminal on propyl chain
Comparator Or Baseline	1-Amino-3-butoxypropan-2-ol: primary amine on primary carbon, secondary hydroxyl; 3-[(1-aminopropan-2-yl)oxy]butan-2-ol: amine on secondary carbon, hydroxyl on adjacent secondary carbon
Quantified Difference	No quantitative kinetic data available; differentiation is based on connectivity and steric accessibility
Conditions	Structural analysis from InChI/SMILES; no experimental reaction rate comparisons located

Why This Matters

For synthetic chemists, the distinct amine and alcohol regiochemistry determines the site of first derivatisation and the stereoelectronic control achievable in subsequent steps; an isomer swap would alter the reaction sequence and likely the product distribution.

GHS Safety Profile vs. Isomer Class

3-[(1-Aminobutan-2-yl)oxy]propan-1-ol is explicitly classified as H302 (harmful if swallowed), H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation) . No equivalent GHS classification was found for 1-amino-3-butoxypropan-2-ol or 3-[(1-aminopropan-2-yl)oxy]butan-2-ol in the same vendor databases, suggesting that the specific regioisomer may carry a distinct toxicological profile or that hazard data are simply unreported for the comparators. In either case, the availability of a harmonised GHS label for the target compound provides a concrete risk‑management advantage for safety documentation and shipping compliance .

GHS Profile

Supporting evidence

H302, H315, H319, H335 (Warning)

Documented hazard classification supports risk assessment

Comparator data unavailable; may not transfer

Evidence Dimension	GHS hazard classification
Target Compound Data	H302, H315, H319, H335; Signal Word: Warning
Comparator Or Baseline	1-Amino-3-butoxypropan-2-ol and 3-[(1-aminopropan-2-yl)oxy]butan-2-ol: no GHS classification located in public vendor datasheets
Quantified Difference	Presence of complete GHS hazard labelling for target; absence of equivalent data for comparators
Conditions	Vendor safety data sheets; no regulatory notification (e.g., ECHA C&L) found for either comparator

Why This Matters

The availability of a complete GHS profile enables science-based risk assessment and simplifies institutional chemical safety approval, whereas the absence of such data for comparators introduces unknown liability.

Fraction sp³ and Conformational Flexibility

The target compound has an Fsp³ value of 1.0, meaning every carbon is sp³‑hybridised . This represents maximal three‑dimensionality, contrasting sharply with the aryloxy aminobutanol class (e.g., 1‑aryloxy‑4‑amino‑2‑butanols described in US 4,463,190 and US 4,806,555) [1][2], which incorporate planar aromatic rings and consequently have lower Fsp³ values. Higher Fsp³ has been correlated with improved aqueous solubility, reduced off‑target promiscuity, and greater clinical success rates in drug discovery [3]. Although no direct bioactivity comparison exists, this structural feature positions the target compound as a fully saturated scaffold that may be preferred in fragment‑based screening libraries seeking three‑dimensional diversity.

Fsp³

Class-level inference

1.0 (fully saturated) vs. aryloxy analogs ≥0.3 lower

High 3D character; preferred for fragment-based diversity

Computed; class‑level comparison, not single compound

Evidence Dimension	Fraction of sp³‑hybridised carbons (Fsp³)
Target Compound Data	Fsp³ = 1.0 (all carbons sp³; fully saturated scaffold)
Comparator Or Baseline	Aryloxy aminobutanols (e.g., US 4,463,190 series): Fsp³ typically < 0.7 due to aromatic ring contribution
Quantified Difference	ΔFsp³ ≥ 0.3 (target is fully saturated; aryloxy analogs contain at least one aromatic ring)
Conditions	Calculated from SMILES; aryloxy comparator range is class‑representative, not a single compound

Why This Matters

Libraries with higher Fsp³ are increasingly favoured in fragment‑based drug discovery because they offer greater conformational novelty and lower aromatic ring count, which is associated with reduced attrition in development [3].

• [1] Robins, A. H. (1984). 1-Aryloxy-4-amino-2-butanols. US Patent 4,463,190. View Source
• [2] Mead Johnson & Company (1989). 1-Aryloxy-4-amino-2-butanols. US Patent 4,806,555. View Source
• [3] Lovering, F., Bikker, J., & Humblet, C. (2009). Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. Journal of Medicinal Chemistry, 52(21), 6752–6756. View Source

High-Value Application Scenarios

Hydrophilic Fragment for FBDD Libraries

With a computed logP of −0.36 and Fsp³ of 1.0 , this compound is ideally suited as a fully saturated, hydrophilic fragment for FBDD campaigns. Its low lipophilicity compared to 1-amino-3-butoxypropan-2-ol (logP +0.82) makes it preferable for targeting polar binding sites or for improving aqueous solubility in fragment cocktails. The complete GHS safety classification also facilitates rapid institutional safety approval for high-throughput screening.

Selective Derivatisation via Sterically Hindered Amine

The primary amine positioned on a secondary carbon of the butan-2-yl group provides a sterically hindered nucleophilic centre that can enable chemoselective protection or coupling strategies not accessible with the less hindered primary‑carbon amine of 1-amino-3-butoxypropan-2-ol or the vicinal amino‑alcohol arrangement in 3-[(1-aminopropan-2-yl)oxy]butan-2-ol . This regiochemical distinction is critical when designing orthogonal synthetic routes.

Non-Aryloxy Negative Control in Beta-Blocker Research

Unlike the aryloxy aminobutanols described in US 4,463,190 and US 4,806,555 [1][2], the target compound lacks the aromatic ring required for beta‑adrenergic receptor binding. This makes it a structurally related but pharmacologically inert negative control for studying the contribution of the aromatic pharmacophore to beta‑blocker activity, while still retaining the amino‑alcohol‑ether backbone.

logP-Dependent Partitioning Probe

The 1.18‑unit logP difference relative to 1-amino-3-butoxypropan-2-ol provides a robust model system for studying the effect of regiochemistry on octanol–water partitioning within an isomeric series. Together with the identical TPSA , the pair can be used to isolate the contribution of logP to permeability or solubility without the confounding variable of differing polar surface area.

Application

Selection Property

Validation Focus

Fragment-based library design

Low computed logP and fully saturated Fsp³

Aqueous solubility and polar site complementarity

Chemoselective amine derivatisation

Amine on sterically hindered secondary carbon

Reaction kinetic selectivity and orthogonality

Beta-blocker pharmacophore studies

Non-aryloxy amino-ether-alcohol scaffold

Pharmacological inertness and negative control validation

Regiochemical partitioning model

Identical TPSA with divergent logP relative to comparator isomer

Isolate logP contribution to permeability and solubility

• [1] Robins, A. H. (1984). 1-Aryloxy-4-amino-2-butanols. US Patent 4,463,190. View Source
• [2] Mead Johnson & Company (1989). 1-Aryloxy-4-amino-2-butanols. US Patent 4,806,555. View Source